molecular formula C14H15AsBrO B14501614 CID 78065126

CID 78065126

Cat. No.: B14501614
M. Wt: 354.09 g/mol
InChI Key: VRYKCVNNHGAMPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

PubChem Compound Identifiers (CIDs) are unique numerical codes assigned to chemical entities in the PubChem database. While and reference CIDs (e.g., CID 5469634 for ginkgolic acid, CID 72326 for betulin), none mention CID 78065126 .

Properties

Molecular Formula

C14H15AsBrO

Molecular Weight

354.09 g/mol

InChI

InChI=1S/C14H15AsBrO/c16-12-11-15(17,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,17H,11-12H2

InChI Key

VRYKCVNNHGAMPK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)[As](CCBr)(C2=CC=CC=C2)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 78065126 involves specific synthetic routes and reaction conditions. The synthesis typically begins with the dissolution of organic amine in a solvent, followed by the addition of dianhydride. The mixture is then stirred, dissolved, and allowed to react . This process is crucial for obtaining the desired chemical structure and properties of the compound.

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale synthesis using similar methods as described above. The process is optimized for efficiency and yield, ensuring that the compound is produced in sufficient quantities for various applications.

Chemical Reactions Analysis

Types of Reactions: CID 78065126 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products are often intermediates or final compounds that have significant applications in research and industry.

Scientific Research Applications

CID 78065126 has a wide range of scientific research applications. In chemistry, it is used as a reagent for various synthetic processes. In biology, it may be used to study cellular processes and interactions. In medicine, the compound could be investigated for its potential therapeutic effects. Additionally, this compound has industrial applications, such as in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of CID 78065126 involves its interaction with specific molecular targets and pathways. The compound may act as an agonist or antagonist, modulating the activity of enzymes, receptors, or other proteins. This modulation can lead to various biological effects, which are the basis for its potential therapeutic applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

No direct comparisons involving CID 78065126 are available in the evidence. However, insights from related studies on compound characterization and analysis can be generalized:

Key Methodologies for Compound Comparison

  • Mass Spectrometry (MS): and highlight the use of collision-induced dissociation (CID) in MS to differentiate structural isomers (e.g., ginsenosides Rf and F11) based on fragmentation patterns .
  • Chromatography : Techniques like GC-MS and LC-ESI-MS () are critical for separating and identifying compounds with similar properties .
  • PubChem Metadata : and suggest that PubChem CIDs are used to cross-reference molecular structures, bioactivity, and literature data, enabling systematic comparisons .

Hypothetical Comparison Framework

If this compound were a bioactive compound, its comparison might involve:

Property Methodology Example from Evidence
Structure NMR, X-ray crystallography Betulin (CID 72326) structure resolved via 3D overlays
Bioactivity Enzyme inhibition assays Betulin-derived inhibitors studied for substrate specificity
Pharmacokinetics LC-MS/MS quantification Ginsenosides analyzed via LC-ESI-MS
Thermal Stability GC-MS profiling CIEO fractions analyzed via vacuum distillation

Limitations and Recommendations

  • Evidence Gaps: None of the provided sources address CID 78065125. Medical studies (–16) use "CID" to denote "chemotherapy-induced diarrhea," causing ambiguity .
  • Next Steps : To compare this compound with analogs, consult:
    • PubChem : For structural neighbors and bioactivity data.
    • ChEMBL : For target-specific SAR (structure-activity relationship) studies.
    • Reaxys : For synthetic pathways and physicochemical properties.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.